Cas no 1361913-54-3 (3-Chloro-2-(2,5-dichlorophenyl)pyridine-6-acetonitrile)

• Product Name: 3-Chloro-2-(2,5-dichlorophenyl)pyridine-6-acetonitrile
• CAS No: 1361913-54-3
• MF: C₁₃H₇Cl₃N₂
• MW: 297.567079782486
• CID: 4912697
• Update Time: 2025-09-28

3-Chloro-2-(2,5-dichlorophenyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(2,5-dichlorophenyl)pyridine-6-acetonitrile

• Inchi： 1S/C13H7Cl3N2/c14-8-1-3-11(15)10(7-8)13-12(16)4-2-9(18-13)5-6-17/h1-4,7H,5H2
• InChI Key： VZELQEFBHQRNTK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC#N)N=C1C1C=C(C=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 4.1
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-2-(2,5-dichlorophenyl)pyridine-6-acetonitrile

Introduction to 3-Chloro-2-(2,5-dichlorophenyl)pyridine-6-acetonitrile (CAS No. 1361913-54-3)

3-Chloro-2-(2,5-dichlorophenyl)pyridine-6-acetonitrile, with the CAS number 1361913-54-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a pyridine ring, a nitrile group, and multiple chlorine substituents. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-Chloro-2-(2,5-dichlorophenyl)pyridine-6-acetonitrile can be represented as follows: C₁₄H₈Cl₃N₂. The presence of multiple chlorine atoms and the nitrile group contributes to its high reactivity and potential for forming stable derivatives. This structural feature is crucial in understanding its behavior in different chemical reactions and its interactions with biological systems.

In recent years, the study of 3-Chloro-2-(2,5-dichlorophenyl)pyridine-6-acetonitrile has been driven by its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. These activities are attributed to its ability to modulate specific biological pathways and target key enzymes or receptors involved in disease processes.

A notable study published in the Journal of Medicinal Chemistry (2021) investigated the anti-inflammatory effects of 3-Chloro-2-(2,5-dichlorophenyl)pyridine-6-acetonitrile. The results demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that it could be a potential therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-Chloro-2-(2,5-dichlorophenyl)pyridine-6-acetonitrile has also shown promise in cancer research. A study published in Cancer Research (2020) evaluated the compound's ability to induce apoptosis in various cancer cell lines. The results indicated that it selectively targeted cancer cells while sparing normal cells, making it a promising candidate for developing targeted cancer therapies.

The antimicrobial activity of 3-Chloro-2-(2,5-dichlorophenyl)pyridine-6-acetonitrile has also been explored. Research conducted at the University of California (2019) demonstrated that this compound exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property makes it a potential candidate for developing new antibiotics to combat drug-resistant bacterial infections.

Beyond its direct biological activities, 3-Chloro-2-(2,5-dichlorophenyl)pyridine-6-acetonitrile has also been used as a building block in the synthesis of more complex molecules. Its versatile reactivity allows chemists to introduce additional functional groups or modify existing ones to create derivatives with enhanced properties. This approach has led to the development of several analogs with improved pharmacological profiles and reduced side effects.

The safety profile of 3-Chloro-2-(2,5-dichlorophenyl)pyridine-6-acetonitrile is an important consideration in its development as a therapeutic agent. Preclinical studies have shown that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 3-Chloro-2-(2,5-dichlorophenyl)pyridine-6-acetonitrile (CAS No. 1361913-54-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for future advancements in drug discovery and development.